Tert-butyl indoline-5-carboxylate

• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: tert-butyl 2,3-dihydro-1H-indole-5-carboxylate
• InChI: InChI=1S/C13H17NO2/c1-13(2,3)16-12(15)10-4-5-11-9(8-10)6-7-14-11/h4-5,8,14H,6-7H2,1-3H3
• InChI Key: HXJBHUKHPDLNEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC2=C(C=C1)NCC2

Description

Tert-butyl indoline-5-carboxylate is a chemical compound belonging to the indoline family, which is a significant heterocyclic system in natural products and drugs. Indoline derivatives are known for their diverse biological activities and applications in various fields such as chemistry, biology, and medicine .

Preparation Methods

The synthesis of tert-butyl indoline-5-carboxylate involves several steps. One common method includes the reaction of indoline with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction typically occurs under mild conditions and results in the formation of this compound . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

Tert-butyl indoline-5-carboxylate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding indole derivatives.

Reduction: Reduction reactions can convert it into different indoline derivatives.

Substitution: It can undergo substitution reactions, particularly electrophilic substitution, due to the presence of the indoline ring.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Tert-butyl indoline-5-carboxylate has several scientific research applications:

Chemistry: It is used as a reactant in the preparation of various indoline derivatives, which are important in the synthesis of complex organic molecules.

Biology: Indoline derivatives have shown potential as antiviral, anti-inflammatory, and anticancer agents.

Medicine: The compound is explored for its potential therapeutic applications, including its use in drug development.

Industry: It is used in the synthesis of materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of tert-butyl indoline-5-carboxylate involves its interaction with molecular targets and pathways in biological systems. The indoline ring structure allows it to bind with high affinity to multiple receptors, influencing various biological processes . The exact molecular targets and pathways depend on the specific application and derivative of the compound.

Comparison with Similar Compounds

Tert-butyl indoline-5-carboxylate can be compared with other indoline derivatives such as tert-butyl indoline-1-carboxylate and tert-butyl 5-(aminomethyl)indoline-1-carboxylate . While these compounds share a similar core structure, their unique substituents and functional groups confer different chemical properties and biological activities. This compound is unique due to its specific tert-butyl and carboxylate groups, which influence its reactivity and applications.